6-((5-((2-chloro-6-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H17ClFN5O3S/c1-31-14-7-5-13(6-8-14)28-18(9-12-10-19(29)25-20(30)24-12)26-27-21(28)32-11-15-16(22)3-2-4-17(15)23/h2-8,10H,9,11H2,1H3,(H2,24,25,29,30)
• InChI Key: BEWKDIZIOIOHAP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC3=C(C=CC=C3Cl)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H17ClFN5O3S
• Molecular Weight: 473.9 g/mol

Description

6-((5-((2-chloro-6-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H17ClFN5O3S and its molecular weight is 473.91. The purity is usually 95%.
BenchChem offers high-quality 6-((5-((2-chloro-6-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((5-((2-chloro-6-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed novel synthetic routes to create diverse heterocyclic compounds derived from various core structures, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds have been evaluated for their potential as anti-inflammatory and analgesic agents, showing promising activity in inhibiting COX-1/COX-2 enzymes and possessing analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).

Nonlinear Optical Properties

The nonlinear optical properties of novel styryl dyes related to the compound have been investigated. These studies utilized the Z-scan technique to measure the nonlinear refractive index and absorption coefficient, demonstrating the potential of these compounds in optical materials for device applications due to their significant two-photon absorption phenomenon (Shettigar et al., 2009).

Synthesis and Structural Analysis

Efficient synthesis and structural exploration of (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives have been reported. These compounds have been thoroughly characterized through spectral techniques and computational analysis, providing insights into their electronic structures and reactivity profiles. Such studies are foundational in developing new compounds with potential pharmaceutical applications (Ashraf et al., 2019).

Herbicidal Activities

Research into the synthesis of trifluoromethyl pyrimidine dione compounds has revealed their herbicidal activities. Some of these compounds exhibited significant efficacy against certain plant species, highlighting their potential in agricultural applications (Huazheng, 2013).